Cas no 167415-29-4 (6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone)

6-Bromo-7-fluoro-3,4-dihydro-2(1H)-quinoxalinone is a heterocyclic compound featuring a bromo and fluoro substituent on its quinoxalinone core. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen groups enhances its utility in cross-coupling reactions, facilitating further functionalization. Its dihydroquinoxalinone scaffold is of particular interest in medicinal chemistry for designing bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound's stability and well-defined reactivity profile ensure consistent performance in synthetic applications. It is typically handled under controlled conditions due to its sensitivity to moisture and light, requiring proper storage to maintain purity.
6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone structure
167415-29-4 structure
Product Name:6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
CAS No:167415-29-4
MF:C8H6BrFN2O
MW:245.048444271088
MDL:MFCD25959863
CID:1107371
PubChem ID:10060406
Update Time:2025-06-07

6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
    • MFCD25959863
    • 6-bromo-7-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
    • 6-bromo-7-fluoro-3,4-dihydro-1H-quinoxalin-2-one
    • SY291520
    • 6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
    • CS-0058842
    • 6-Bromo-3,4-dihydro-7-fluoro-quinoxaline-2(1H)-one
    • BUHVJBYSMHUKJX-UHFFFAOYSA-N
    • D73035
    • 2(1H)-Quinoxalinone, 6-bromo-7-fluoro-3,4-dihydro-
    • SCHEMBL7784637
    • 167415-29-4
    • MDL: MFCD25959863
    • Inchi: 1S/C8H6BrFN2O/c9-4-1-6-7(2-5(4)10)12-8(13)3-11-6/h1-2,11H,3H2,(H,12,13)
    • InChI Key: BUHVJBYSMHUKJX-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)NCC(N2)=O)F

Computed Properties

  • Exact Mass: 243.96475g/mol
  • Monoisotopic Mass: 243.96475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.1Ų

6-bromo-7-fluoro-3,4-dihydro-2(1H)-Quinoxalinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1198340-1g
6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
167415-29-4 95%
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eNovation Chemicals LLC
Y1198340-1g
6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
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$715 2025-02-19
Ambeed
A1178213-250mg
6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
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Ambeed
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6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
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Ambeed
A1178213-5g
6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
167415-29-4 95%
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eNovation Chemicals LLC
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6-Bromo-7-fluoro-3,4-dihydroquinoxalin-2(1H)-one
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY291520-1g
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